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Compound of Interest

Compound Name: CS47

Cat. No.: B15601832 Get Quote

An in-depth search for "Compound CS47" has yielded multiple, unrelated references, making it

impossible to identify a single, specific chemical compound for the requested technical guide.

The search results point to different substances or identifiers across various scientific and non-

scientific domains, preventing the creation of a focused and accurate whitepaper for

researchers, scientists, and drug development professionals.

The term "CS-47" or "CS47" appears in several distinct contexts:

A Cleaning or Industrial Product: A Material Safety Data Sheet (MSDS) describes a product

named "CS-47" as a stable, alkaline liquid with a pH between 11.0 and 13.5.[1] The

document indicates it is incompatible with acidic materials and may release oxides of carbon,

nitrogen, and phosphorus upon decomposition.[1] However, the specific chemical

composition of this mixture is not fully disclosed.

An Analytical Chemistry Dataset: A 1958 article in the journal Analytical Chemistry refers to

"CS-47" in the context of "Infrared Quantitative Analysis Data" for mixtures of 4-Phenylphenol

and 4,4'-Biphenol.[2] This suggests "CS-47" may be an internal laboratory code or dataset

identifier rather than a specific chemical compound.

Inorganic Chemical Compounds: The PubChem database, a repository of chemical

information, lists compounds with molecular formulas that could be abbreviated in a similar

manner, but are not explicitly named "Compound CS47". These include:

Sulfur trithiocarbonate (CS4): An inorganic compound with the molecular formula CS₄.[3]
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Tetrathiolane-5-thione (CS5): A compound with the molecular formula CS₅.[4]

Cesium Sulfate (Cs2SO4): An inorganic salt containing cesium.[5]

Cesium Antimonide (Cs3Sb): An alloy of cesium and antimony.[6]

A University Course: A YouTube video is titled "CS47: Spring 2021, Day 26," which

corresponds to a computer science course, demonstrating the ambiguity of the identifier.[7]

Due to the lack of a consistent and unique chemical structure or context for "Compound CS47,"

it is not possible to proceed with the user's request for an in-depth technical guide. The core

requirements, including the presentation of quantitative data, experimental protocols, and

signaling pathway diagrams, cannot be fulfilled without a clear and unambiguous identification

of the chemical entity in question. Further clarification on the specific context or a more precise

identifier for the compound of interest is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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